Cas no 767343-19-1 (5-Bromo-3-N-(cyclopropylmethyl)pyrazine-2,3-diamine)

• Product Name: 5-Bromo-3-N-(cyclopropylmethyl)pyrazine-2,3-diamine
• CAS No: 767343-19-1
• MF: C₈H₁₁BrN₄
• MW: 243.103739976883
• MDL: MFCD17676949
• CID: 3030197
• PubChem ID: 46942019
• Update Time: 2025-06-25

5-Bromo-3-N-(cyclopropylmethyl)pyrazine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-N2-(cyclopropylmethyl)pyrazine-2,3-diamine
• MFCD17676949
• 5-bromo-3-N-(cyclopropylmethyl)pyrazine-2,3-diamine
• SY124601
• AS-69137
• W10925
• 767343-19-1
• CS-0036000
• 2,3-Pyrazinediamine, 5-bromo-N3-(cyclopropylmethyl)-
• 5-Bromo-n3-cyclopropylmethyl-pyrazine-2,3-diamine
• AKOS015899173
• 5-Bromo-3-N-(cyclopropylmethyl)pyrazine-2,3-diamine

• MDL： MFCD17676949
• Inchi： 1S/C8H11BrN4/c9-6-4-11-7(10)8(13-6)12-3-5-1-2-5/h4-5H,1-3H2,(H2,10,11)(H,12,13)
• InChI Key： MBNGCNUPIQDFRN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)NCC1CC1)N

Computed Properties

• Exact Mass: 242.01671g/mol
• Monoisotopic Mass: 242.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.8Ų

Additional information on 5-Bromo-3-N-(cyclopropylmethyl)pyrazine-2,3-diamine

Research Brief on 5-Bromo-3-N-(cyclopropylmethyl)pyrazine-2,3-diamine (CAS: 767343-19-1): Recent Advances and Applications

The compound 5-Bromo-3-N-(cyclopropylmethyl)pyrazine-2,3-diamine (CAS: 767343-19-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its unique pyrazine core and cyclopropylmethyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and antimicrobial activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 5-Bromo-3-N-(cyclopropylmethyl)pyrazine-2,3-diamine as a scaffold for designing selective kinase inhibitors. The compound's ability to bind to ATP-binding pockets of specific kinases, such as JAK2 and EGFR, was demonstrated through crystallographic analysis. The study highlighted its potential as a lead compound for developing targeted therapies in oncology, particularly for cancers with dysregulated kinase signaling pathways.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the antimicrobial properties of this compound were investigated. The presence of the bromo substituent at the 5-position and the cyclopropylmethyl group at the N-3 position were found to enhance its activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed a mechanism of action involving interference with bacterial cell wall synthesis, making it a candidate for further development as an antibacterial agent.

The synthetic routes to 5-Bromo-3-N-(cyclopropylmethyl)pyrazine-2,3-diamine have also been optimized in recent work. A 2024 paper in Organic Process Research & Development described a scalable, high-yield synthesis using palladium-catalyzed cross-coupling reactions, addressing previous challenges in large-scale production. This advancement is critical for enabling further preclinical and clinical studies of derivatives based on this core structure.

Pharmacokinetic studies of this compound have revealed interesting properties, including moderate blood-brain barrier penetration and acceptable metabolic stability in rodent models. These findings, published in Xenobiotica, suggest potential applications in central nervous system disorders, though further optimization may be required to improve its drug-like properties.

Looking forward, researchers are exploring the use of 5-Bromo-3-N-(cyclopropylmethyl)pyrazine-2,3-diamine as a versatile building block for creating libraries of analogs with diverse biological activities. Its unique combination of hydrogen bond donors/acceptors and lipophilic character makes it particularly valuable in fragment-based drug discovery approaches. Several pharmaceutical companies have included derivatives of this compound in their pipelines for various therapeutic areas, indicating its growing importance in drug development.